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Compound of Interest

Compound Name: SupraFlipper 31

Cat. No.: B12383472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using SupraFlipper 31, a

fluorescent membrane tension probe, for investigating the intricate dynamics of neuronal

membranes. Understanding these dynamics is crucial for deciphering fundamental neuronal

processes and for the development of novel therapeutics targeting neurological disorders.

Introduction to SupraFlipper 31 and Neuronal
Membrane Dynamics
The plasma membrane of a neuron is not a static barrier but a highly dynamic interface that

plays a pivotal role in signaling, plasticity, and migration.[1][2] Membrane tension, a key

physical property of the lipid bilayer, is emerging as a critical regulator of many cellular

processes.[3] SupraFlipper 31 is a member of the "flipper" series of fluorescent probes

designed to specifically report on membrane tension through changes in its fluorescence

lifetime.[4][5]

SupraFlipper 31 is a mechanosensitive probe that inserts into the lipid bilayer of the plasma

membrane. Its fluorescence lifetime is directly proportional to the degree of lipid packing and,

consequently, the membrane tension. In more ordered or tense membranes, the probe's

conformation becomes more planar, resulting in a longer fluorescence lifetime. Conversely, in

more fluid or relaxed membranes, the probe is more twisted, leading to a shorter fluorescence
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lifetime. This property makes SupraFlipper 31 an invaluable tool for real-time, quantitative

imaging of membrane tension in live neurons using Fluorescence Lifetime Imaging Microscopy

(FLIM).

Mechanism of Action of SupraFlipper 31
The core of SupraFlipper 31's functionality lies in its unique molecular structure, which

consists of two fluorescent moieties linked by a bond that allows for torsional rotation. This

"flipper" mechanism is sensitive to the physical environment of the lipid bilayer.
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Start: Culture Neurons

Stain with SupraFlipper 31
(1 µM, 15-30 min)

FLIM Imaging (Baseline)
Excitation: 488 nm

Emission: 550-650 nm

Apply Stimulus
(e.g., Neurotransmitter, Drug, Osmotic Shock)

FLIM Imaging (Post-Stimulus)

Data Analysis:
Fit fluorescence decay
Generate lifetime maps

Interpret Results:
Correlate lifetime changes with membrane tension
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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